Cas no 445260-10-6 (2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid
• CAS No: 445260-10-6
• MF: C₁₈H₁₄BrNO₂
• MW: 356.213263988495
• MDL: MFCD03075282
• CID: 3111338
• PubChem ID: 997473
• Update Time: 2025-06-11

2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-phenyl)-6,8-dimethyl-quinoline-4-carboxylic acid
• 2-(3-bromophenyl)-6,8-dimethyl-4-quinolinecarboxylic acid
• Oprea1_873355
• H20951
• VS-06242
• 445260-10-6
• MFCD03075282
• BBL017522
• AK-968/41171862
• ALBB-000560
• 2-(3-bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid
• SB72384
• CS-0315935
• STK449290
• AKOS003294093
• 2-(3-bromophenyl)-6,8-dimethylquinoline-4-carboxylicacid
• 2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid

• MDL： MFCD03075282
• Inchi： 1S/C18H14BrNO2/c1-10-6-11(2)17-14(7-10)15(18(21)22)9-16(20-17)12-4-3-5-13(19)8-12/h3-9H,1-2H3,(H,21,22)
• InChI Key： DEMODZFUXXBGSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=C(C)C=C(C)C2=N1

Computed Properties

• Exact Mass: 355.02079Da
• Monoisotopic Mass: 355.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 445260-10-6)

2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 445260-10-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, featuring a bromophenyl substituent and a carboxylic acid functional group. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's CAS number 445260-10-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its 6,8-dimethylquinoline core structure is a common motif in medicinal chemistry, often associated with bioactive properties. The presence of the 3-bromophenyl group enhances its versatility, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of complex molecules for drug development and material science applications.

In recent years, the demand for 2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid has surged due to its relevance in targeted therapy research. Scientists are exploring its potential as a scaffold for designing small-molecule inhibitors that can modulate specific biological pathways. This aligns with the growing trend of precision medicine, where compounds like this are tailored to interact with particular proteins or enzymes. Additionally, its fluorescence properties have sparked interest in bioimaging applications, offering new avenues for diagnostic tools.

The synthesis of CAS 445260-10-6 typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are crucial for downstream applications. The compound's solubility in organic solvents like DMSO and methanol further enhances its utility in laboratory settings. Recent studies have also investigated its stability under various pH conditions, providing insights into its handling and storage requirements.

From a commercial perspective, 2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as purity grade (e.g., HPLC, >98%) and batch size. Companies engaged in high-throughput screening often procure this compound to expand their compound libraries for drug discovery campaigns. Furthermore, its inclusion in structure-activity relationship (SAR) studies underscores its role in optimizing lead compounds.

Environmental and safety considerations are paramount when working with 445260-10-6. While not classified as hazardous, standard laboratory precautions, including the use of personal protective equipment (PPE), are recommended. Researchers are also exploring green chemistry approaches to synthesize this compound more sustainably, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This focus on sustainable synthesis resonates with the broader scientific community's commitment to eco-friendly practices.

In summary, 2-(3-Bromophenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 445260-10-6) represents a versatile and valuable compound in modern scientific research. Its applications span drug discovery, materials science, and bioimaging, reflecting its multifaceted potential. As the scientific community continues to uncover new uses for this quinoline derivative, its significance in advancing innovative therapies and technologies is expected to grow. Researchers and industry professionals alike will find this compound indispensable in their quest to address complex challenges in health and technology.